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Compound of Interest

Compound Name: Methyl 3-mercaptopropionate

Cat. No.: B032665

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial sources,
available purity grades, and analytical methodologies for Methyl 3-mercaptopropionate (CAS
No. 2935-90-2). This document is intended to assist researchers, scientists, and professionals
in drug development in sourcing and verifying the quality of this critical reagent.

Commercial Sources and Availability

Methyl 3-mercaptopropionate is readily available from a variety of chemical suppliers,
ranging from large, well-established companies to more specialized providers. The available
grades typically cater to research and development needs, with purities generally suitable for
most laboratory applications. Below is a summary of major commercial suppliers and their
offered purities.

Table 1: Commercial Suppliers of Methyl 3-mercaptopropionate
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Supplier Stated Purity/Grade

Sigma-Aldrich (Merck) 98%

Thermo Fisher Scientific (Alfa Aesar) 98%I[1]

TCI America >98.0% (GC)

Santa Cruz Biotechnology >97%][2]

Ottokemi 98%

ChemicalBook Various suppliers listed with purities up to 99%
LGC Standards Reference material

BOC Sciences 95%

Chevron Phillips Chemical Industrial grades

Purity Specifications and Grades

The most commonly available grade of Methyl 3-mercaptopropionate for research purposes
is a technical grade with a purity of 98% or higher. High-purity grades, often exceeding 99%,
may be available from select suppliers upon request or as specialized products. It is crucial for
researchers to consult the certificate of analysis (CofA) for lot-specific purity data and
information on impurities.

Table 2: Typical Purity Specifications for Methyl 3-mercaptopropionate (98% Grade)

Parameter Specification Analytical Method
Assay (Purity) >98.0% Gas Chromatography (GC)
Appearance Colorless to pale yellow liquid Visual Inspection

Identity Conforms to structure IR, NMR

Refractive Index (at 20°C) 1.463 - 1.465[3] Refractometry

Density (at 25°C) ~1.085 g/mL Pycnometry
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Analytical Methodologies for Purity Determination

The primary method for determining the purity of Methyl 3-mercaptopropionate is Gas
Chromatography (GC), typically with a Flame lonization Detector (FID). High-Performance
Liquid Chromatography (HPLC) can also be employed, particularly for the analysis of related
thiol compounds.

Experimental Protocol: Purity Determination by Gas
Chromatography (GC-FID)

This protocol outlines a typical method for the analysis of Methyl 3-mercaptopropionate
purity. Instrument parameters may require optimization based on the specific equipment and
column used.

Objective: To determine the purity of a Methyl 3-mercaptopropionate sample by quantifying
the main component and detecting any volatile impurities.

Instrumentation:

Gas Chromatograph equipped with a Flame lonization Detector (FID).

Capillary GC column suitable for polar compounds (e.g., a wax-type column like a DB-WAX
or similar). A non-polar column like a DB-5ms could also be used.

Autosampler (recommended for precision).

Data acquisition and processing software.

Reagents and Materials:

+ Methyl 3-mercaptopropionate sample.

» High-purity solvent for dilution (e.g., Dichloromethane or Ethyl Acetate, GC grade).

o Reference standard of Methyl 3-mercaptopropionate (if available, for quantitative
analysis).

Procedure:
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e Sample Preparation:

o Accurately weigh approximately 50 mg of the Methyl 3-mercaptopropionate sample into
a 10 mL volumetric flask.

o Dissolve and dilute to the mark with the chosen solvent. Mix thoroughly.
o Transfer an aliquot of the solution to a GC vial.
» GC-FID Conditions:
o Column: e.g., 30 m x 0.25 mm ID, 0.25 pum film thickness DB-WAX.
o Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min).
o Injector Temperature: 250 °C.
o Injection Volume: 1 pL.
o Split Ratio: 50:1 (can be adjusted based on sample concentration).
o Oven Temperature Program:
» [nitial temperature: 60 °C, hold for 2 minutes.
= Ramp to 220 °C at a rate of 10 °C/min.
» Hold at 220 °C for 5 minutes.
o Detector: FID.
o Detector Temperature: 280 °C.
o Hydrogen Flow: 30 mL/min.
o Air Flow: 300 mL/min.

o Makeup Gas (Nitrogen or Helium): 25 mL/min.
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e Analysis:
o Inject the prepared sample solution into the GC.
o Record the chromatogram.

o Identify the peak corresponding to Methyl 3-mercaptopropionate based on its retention

time.

o Calculate the purity by area percent normalization. The purity is the ratio of the peak area
of Methyl 3-mercaptopropionate to the total area of all peaks in the chromatogram.

Purity (%) = (Area of Methyl 3-mercaptopropionate Peak / Total Area of All Peaks) x 100

Data Interpretation: The resulting chromatogram should show a major peak corresponding to
Methyl 3-mercaptopropionate. Any other peaks represent impurities. The area percentage of
the main peak provides a quantitative measure of the sample's purity.

Visualizing the Sourcing and Qualification Workflow

The following diagrams illustrate the key processes involved in sourcing and qualifying Methyl
3-mercaptopropionate for research and development.
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Sourcing and Procurement Workflow for Methyl 3-mercaptopropionate
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Click to download full resolution via product page

Caption: Sourcing and procurement workflow for Methyl 3-mercaptopropionate.
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Quality Control and Release Workflow
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Caption: Quality control and release workflow for Methyl 3-mercaptopropionate.
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Conclusion

For researchers and professionals in drug development, ensuring the quality of starting
materials like Methyl 3-mercaptopropionate is paramount. This guide provides a foundational
understanding of the commercial landscape and the analytical methods used to verify purity. It
is always recommended to obtain lot-specific certificates of analysis from suppliers and, when
necessary, perform in-house quality control testing to ensure the material meets the
requirements of the intended application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methyl 3-mercaptopropionate, 98% | Fisher Scientific [fishersci.ca]

2. scbt.com [scbt.com]

3. methyl 3-mercaptopropionate, 2935-90-2 [thegoodscentscompany.com]

« To cite this document: BenchChem. [A Technical Guide to Commercial Sourcing and Purity of
Methyl 3-mercaptopropionate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032665#commercial-sources-and-purity-of-methyl-3-
mercaptopropionate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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